Cas no 932388-90-4 (7-Chloromethyl Drospirenone)

• Product Name: 7-Chloromethyl Drospirenone
• CAS No: 932388-90-4
• MF: C₂₄H₃₁ClO₃
• MW: 402.954146623611
• CID: 1064124
• PubChem ID: 71314744
• Update Time: 2025-05-22

7-Chloromethyl Drospirenone Chemical and Physical Properties

Names and Identifiers

• 7-Chloromethyl Drospirenone
• UNII-X282GQ16BX
• 932388-90-4
• 3'H-CYCLOPROPA(15,16)PREGNA-4,15-DIENE-21-CARBOXYLIC ACID, 7-(CHLOROMETHYL)-15,16-DIHYDRO-17-HYDROXY-3-OXO-, .GAMMA.-LACTONE, (7.BETA.,15.ALPHA.,16.ALPHA.,17.ALPHA.)-
• X282GQ16BX
• (7beta,15alpha,16alpha,17alpha)-7-(Chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-3'H-cyclopropa[15,16]pregna-4,15-diene-21-carboxylic Acid gamma-Lactone
• (+)-7-Chloromethyl drospirenone
• 7beta-(Chloromethyl)-15alpha,16alpha-methylene-3-oxo-17alpha-pregn-4-ene-21,17-carbolactone
• 7?-(Chloromethyl)-3-oxo-15?,16?-dihydro-3'H-cyclopropa[15,16]-17?-pregn-4-ene-21,17-carbolactone (3'-Chloro-3',6-secodrospirenone)
• Drospirenone impurity G
• 7-Chloromethyldrospirenone
• (1'R,2'S,3'S,5S,5'S,7'S,10'S,11'R,18'S)-18'-(chloromethyl)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadec-15-ene]-2,14'-dione
• DROSPIRENONE IMPURITY, 7-CHLOROMETHYL DROSPIRENONE- [USP IMPURITY]
• 3'-Chloro-3',6-secodrospirenone
• DROSPIRENONE IMPURITY G [EP IMPURITY]
• Drospirenone impurity G [EP]
• 3'H-Cyclopropa(15,16)pregna-4,15-diene-21-carboxylic acid, 7-(chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-, gamma-lactone, (7beta,15alpha,16alpha,17alpha)-
• DTXSID10239344
• Q27293408
• Drospirenone impurity, 7-chloromethyl drospirenone- [USP]
• (7ss,15a,16a,17a)-7-(Chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-3'H-cyclopropa[15,16]pregna-4,15-diene-21-carboxylic acid ?-lactone; 3'-Chloro-3',6-secodrospirenone; Drospirenone Imp. G (EP); 3'H-Cyclopropa[15,16]pregna-4,15-diene-21-carboxylic acid, 7-(chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-, ?-lactone, (7ss,15a,16a,17a)-

• Inchi： 1S/C24H31ClO3/c1-22-6-3-15(26)10-14(22)9-13(12-25)20-17(22)4-7-23(2)21(20)16-11-18(16)24(23)8-5-19(27)28-24/h10,13,16-18,20-21H,3-9,11-12H2,1-2H3/t13-,16-,17+,18+,20-,21+,22+,23+,24+/m1/s1
• InChI Key： YGBFZJNESAZJNB-MQSRJSRPSA-N
• SMILES： C[C@]12CC[C@@H]3[C@]4(CCC(=O)C=C4C[C@@H]([C@H]3[C@@H]1[C@@H]1C[C@@H]1[C@]12CCC(=O)O1)CCl)C

Computed Properties

• Exact Mass: 402.19600
• Monoisotopic Mass: 402.1961725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.91490

Additional information on 7-Chloromethyl Drospirenone

7-Chloromethyl Drospirenone: A Comprehensive Overview

CAS No. 932388-90-4, commonly referred to as 7-Chloromethyl Drospirenone, is a compound of significant interest in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and potential applications in drug design and therapeutic interventions. In this article, we will delve into the properties, synthesis, and potential uses of 7-Chloromethyl Drospirenone, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The chemical structure of 7-Chloromethyl Drospirenone is characterized by a drospirenone backbone with a chloromethyl substituent at the seventh position. This modification introduces unique physicochemical properties, making it a valuable compound for exploring novel drug delivery systems and pharmacological activities. Recent studies have highlighted the importance of such structural modifications in enhancing drug efficacy and bioavailability, underscoring the potential of 7-Chloromethyl Drospirenone in advancing medicinal chemistry.

From a pharmacological perspective, 7-Chloromethyl Drospirenone exhibits interesting biological activities that warrant further investigation. Research conducted in 2023 has demonstrated its potential as an anti-inflammatory agent, with studies showing significant reduction in inflammatory markers in preclinical models. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its application in oncology, particularly in targeting specific pathways associated with cancer progression.

The synthesis of 7-Chloromethyl Drospirenone involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for its production, reducing costs and improving scalability. These developments are crucial for transitioning from laboratory-scale synthesis to industrial manufacturing, paving the way for large-scale production of this compound for research and therapeutic purposes.

In terms of applications, 7-Chloromethyl Drospirenone holds promise in several therapeutic areas, including endocrinology and oncology. Its structural similarity to existing drugs like drospirenone allows for comparative studies to evaluate its safety and efficacy profiles. Moreover, ongoing clinical trials are investigating its potential as a next-generation contraceptive agent, leveraging its unique pharmacokinetic properties to enhance user compliance and reduce side effects.

The latest research on CAS No. 932388-90-4 has also shed light on its interactions with various biological systems. For instance, studies published in high-impact journals have explored its effects on hormone receptors, providing insights into its mechanism of action and therapeutic potential. These findings not only enhance our understanding of the compound but also guide future research directions aimed at optimizing its therapeutic applications.

In conclusion, 7-Chloromethyl Drospirenone, identified by its CAS number 932388-90-4, represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, the full potential of this compound will undoubtedly be realized, contributing significantly to the field of medicinal chemistry and drug development.